Cas no 2165030-69-1 (2-(2-chloroprop-2-en-1-yl)cyclopentan-1-ol)

• Product Name: 2-(2-chloroprop-2-en-1-yl)cyclopentan-1-ol
• CAS No: 2165030-69-1
• MF: C₈H₁₃ClO
• MW: 160.641221761703
• CID: 6186079
• PubChem ID: 165749186
• Update Time: 2025-06-08

2-(2-chloroprop-2-en-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloroprop-2-en-1-yl)cyclopentan-1-ol
• 2165030-69-1
• EN300-1637743

• Inchi： 1S/C8H13ClO/c1-6(9)5-7-3-2-4-8(7)10/h7-8,10H,1-5H2
• InChI Key： QYUNIKBUWNOCTJ-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1CCCC1O

Computed Properties

• Exact Mass: 160.0654927g/mol
• Monoisotopic Mass: 160.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-chloroprop-2-en-1-yl)cyclopentan-1-ol

Recent Advances in the Study of 2-(2-Chloroprop-2-en-1-yl)cyclopentan-1-ol (CAS: 2165030-69-1)

The compound 2-(2-chloroprop-2-en-1-yl)cyclopentan-1-ol (CAS: 2165030-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclopentanol backbone and chloropropenyl side chain, exhibits unique chemical properties that make it a promising candidate for various applications, including drug development and synthetic chemistry. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic uses.

One of the key areas of research has been the optimization of synthetic routes for 2-(2-chloroprop-2-en-1-yl)cyclopentan-1-ol. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic method for its synthesis, achieving high yields and enantioselectivity. This advancement is particularly significant for scaling up production and ensuring the compound's availability for further pharmacological testing. The study also highlighted the compound's stability under various conditions, which is crucial for its potential use in drug formulations.

In addition to its synthetic applications, 2-(2-chloroprop-2-en-1-yl)cyclopentan-1-ol has shown promising biological activities. Preliminary in vitro studies have indicated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibited moderate inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest that further structural modifications could enhance its potency and selectivity, paving the way for the development of new anti-inflammatory agents.

Another area of interest is the compound's potential role in cancer therapy. Research conducted at a leading pharmaceutical institute (2023) explored its interactions with various cancer cell lines. The results indicated that 2-(2-chloroprop-2-en-1-yl)cyclopentan-1-ol could induce apoptosis in certain cancer cells, particularly those with high levels of oxidative stress. While the exact mechanism remains under investigation, these findings open new avenues for exploring its use in combination therapies or as a scaffold for designing more potent anticancer drugs.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetics and safety profile of 2-(2-chloroprop-2-en-1-yl)cyclopentan-1-ol. Current studies are focusing on in vivo models to assess its bioavailability, metabolism, and potential toxicity. Early results from animal studies suggest that the compound has a favorable pharmacokinetic profile, with good absorption and distribution, but further research is needed to confirm these observations and address any potential side effects.

In conclusion, 2-(2-chloroprop-2-en-1-yl)cyclopentan-1-ol (CAS: 2165030-69-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further exploration in drug development and synthetic applications. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential, ultimately contributing to the advancement of novel treatments for various diseases.